N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide

Specification

• CAS No.: 2034343-01-4
• Molecular Formula: C16H19N5O3
• Molecular Weight: 329.35 g/mol
• IUPAC Name: N-[3-methyl-1-(triazol-2-yl)butan-2-yl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• Standard InChI: InChI=1S/C16H19N5O3/c1-11(2)12(9-21-17-7-8-18-21)19-15(22)10-20-13-5-3-4-6-14(13)24-16(20)23/h3-8,11-12H,9-10H2,1-2H3,(H,19,22)
• Standard InChI Key: OQSRAIIFDDZFMW-UHFFFAOYSA-N
• SMILES: CC(C)C(CN1N=CC=N1)NC(=O)CN2C3=CC=CC=C3OC2=O
• Canonical SMILES: CC(C)C(CN1N=CC=N1)NC(=O)CN2C3=CC=CC=C3OC2=O

Introduction

N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide is a complex organic compound that combines elements of triazole and benzoxazole chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making them of interest in medicinal chemistry and drug development.

Synthesis Methods

The synthesis of N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide involves complex organic reactions. These reactions often require specialized reagents and conditions to ensure high yields and purity. Analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and High Performance Liquid Chromatography (HPLC) are employed to characterize the compound throughout the synthesis process.

Mechanism of Action and Biological Activity

The mechanism of action for compounds like N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide is often linked to their interaction with biological targets. Research studies often utilize assays to determine the efficacy of such compounds against various biological targets. The presence of triazole and benzoxazole rings suggests potential biological activities, including antimicrobial and anti-inflammatory properties.

Applications in Medicinal Chemistry

This compound's unique structure and diverse functionalities make it a significant subject of research across various scientific disciplines. Its potential applications include drug development, where its ability to interact with biological targets could be leveraged to inhibit specific enzymes or proteins involved in disease pathways.